Cas no 1805586-71-3 (3,4-Bis(trifluoromethyl)-2-formylbenzyl alcohol)

• Product Name: 3,4-Bis(trifluoromethyl)-2-formylbenzyl alcohol
• CAS No: 1805586-71-3
• MF: C₁₀H₆F₆O₂
• MW: 272.143864154816
• CID: 4963978
• Update Time: 2025-09-23

3,4-Bis(trifluoromethyl)-2-formylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-formylbenzyl alcohol

• Inchi： 1S/C10H6F6O2/c11-9(12,13)7-2-1-5(3-17)6(4-18)8(7)10(14,15)16/h1-2,4,17H,3H2
• InChI Key： XCFDQDAJSJLVBK-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(CO)C=CC=1C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 272.02719840 g/mol
• Monoisotopic Mass: 272.02719840 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3
• Molecular Weight: 272.14

Additional information on 3,4-Bis(trifluoromethyl)-2-formylbenzyl alcohol

Professional Introduction to 3,4-Bis(trifluoromethyl)-2-formylbenzyl alcohol (CAS No. 1805586-71-3)

3,4-Bis(trifluoromethyl)-2-formylbenzyl alcohol, with the chemical formula C₁₀H₅FO₃F₂, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 1805586-71-3, features a benzyl alcohol core substituted with two trifluoromethyl groups at the 3rd and 4th positions, along with a formyl group at the 2nd position. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The presence of multiple fluorine atoms in the trifluoromethyl groups imparts distinct electronic and steric properties to the molecule. Fluorine atoms are known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These characteristics are particularly relevant in drug design, where small modifications can lead to significant improvements in efficacy and safety. The formyl group, located at the para position relative to the hydroxyl group, serves as a versatile functional handle for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, 3,4-Bis(trifluoromethyl)-2-formylbenzyl alcohol has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. One notable area of research involves its application in the development of anticancer agents. The trifluoromethyl substitution pattern is frequently employed in oncology drug discovery due to its ability to enhance lipophilicity and binding interactions with biological targets such as kinases and transcription factors. For instance, derivatives of this compound have been investigated for their potential to inhibit tyrosine kinases, which are often overexpressed in cancer cells and play a critical role in tumor proliferation and survival.

Furthermore, the formyl group on 3,4-Bis(trifluoromethyl)-2-formylbenzyl alcohol allows for facile condensation reactions with amines and hydrazines, leading to the formation of Schiff bases and hydrazones. These derivatives have shown promise in various therapeutic applications, including antimicrobial and anti-inflammatory effects. A recent study published in the Journal of Medicinal Chemistry highlighted the synthesis of several Schiff base derivatives derived from this compound, which exhibited significant inhibitory activity against certain bacterial strains resistant to conventional antibiotics.

The pharmaceutical industry has also leveraged 3,4-Bis(trifluoromethyl)-2-formylbenzyl alcohol in the development of neurological drugs. The structural motif present in this compound shares similarities with known bioactive molecules that interact with central nervous system receptors. Researchers have synthesized analogs of this compound that target neurotransmitter systems involved in disorders such as depression and anxiety. Preliminary findings suggest that these derivatives modulate receptor activity without significant side effects, making them attractive candidates for further development.

In addition to its applications in drug discovery, 3,4-Bis(trifluoromethyl)-2-formylbenzyl alcohol has found utility in materials science. The unique electronic properties conferred by the trifluoromethyl groups make this compound a potential candidate for use in organic electronics and optoelectronic devices. For example, it has been explored as a precursor for synthesizing fluorinated aromatic compounds that exhibit enhanced charge transport properties. These materials are relevant in the development of next-generation semiconductors and light-emitting diodes (LEDs).

The synthesis of 3,4-Bis(trifluoromethyl)-2-formylbenzyl alcohol typically involves multi-step organic reactions starting from commercially available precursors such as trifluoroacetic acid and benzaldehyde derivatives. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for industrial-scale production, ensuring that pharmaceutical companies can access sufficient quantities of this compound for further research and development.

The growing interest in fluorinated compounds underscores their importance in modern medicinal chemistry. The ability to precisely incorporate fluorine atoms into molecular structures allows chemists to fine-tune physicochemical properties and biological activity. As research continues to uncover new applications for compounds like 3,4-Bis(trifluoromethyl)-2-formylbenzyl alcohol, it is likely that this molecule will play an increasingly significant role in the discovery and development of novel therapeutic agents across various disease areas.

In conclusion,3,4-Bis(trifluoromethyl)-2-formylbenzyl alcohol (CAS No. 1805586-71-3) is a versatile intermediate with broad applications in pharmaceuticals and materials science. Its unique structural features make it a valuable building block for synthesizing bioactive molecules targeting diverse diseases. As research progresses，this compound will continue to be a focus of innovation，driving advancements in drug discovery and material science alike.